5-Acetyl-2-ethyl-3H-imidazole-4-carbonitrile
Overview
Description
5-Acetyl-2-ethyl-3H-imidazole-4-carbonitrile (AECC) is a versatile molecule with a wide range of applications in the fields of biochemistry, pharmacology, and medicinal chemistry. It is a heterocyclic compound that contains a nitrogen atom in the ring, and is known for its ability to form strong hydrogen bonds with other molecules. AECC has been studied extensively for its potential applications in the synthesis of drugs, and as a therapeutic agent.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
A significant application of 5-acetyl-2-ethyl-3H-imidazole-4-carbonitrile derivatives is in the synthesis of heterocyclic compounds, such as imidazo[1,2-b]pyrazoles and imidazo[4,5-a]acridines. These compounds are of interest due to their potential biological activities and applications in materials science. For instance, the facile synthesis of 1H-imidazo[1,2-b]pyrazoles has been reported through a sequential one-pot synthetic approach, highlighting the utility of imidazole derivatives as trifunctional building blocks in multicomponent assembly processes. This approach allows for the rapid construction of diverse heterocyclic libraries with potential pharmaceutical applications (Demjén et al., 2014).
Fluorescent Heterocyclic Compounds
Another research avenue involves the synthesis of fluorescent heterocyclic compounds, such as 3H-imidazo[4,5-a]acridine-11-carbonitriles. These compounds exhibit intense fluorescence and high quantum yields, making them interesting candidates for applications in fluorescent probes and organic light-emitting diodes (OLEDs). The nucleophilic substitution reactions involved in their synthesis underscore the versatility of imidazole derivatives in creating functional materials with desirable photophysical properties (Sahraei et al., 2013).
Antimicrobial and Antiprotozoal Agents
Imidazole derivatives have also been investigated for their potential antimicrobial and antiprotozoal activities. Novel dicationic imidazo[1,2-a]pyridines, including tetrahydro-imidazo[1,2-a]pyridine derivatives, have been synthesized and evaluated for their activities against protozoal pathogens. Some of these compounds have demonstrated significant in vitro and in vivo efficacy, highlighting the therapeutic potential of imidazole-based compounds in infectious disease research (Ismail et al., 2004).
properties
IUPAC Name |
5-acetyl-2-ethyl-1H-imidazole-4-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3O/c1-3-7-10-6(4-9)8(11-7)5(2)12/h3H2,1-2H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HPOLCIULZQGGOL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC(=C(N1)C(=O)C)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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